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Compound of Interest

Compound Name: 3-Chlorophenol

Cat. No.: B135607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

synthesis, analysis, and safety considerations for 3-Chlorophenol (CAS No. 108-43-0). The

information is curated to support research, development, and safety management in scientific

and industrial settings.

Physicochemical Properties
3-Chlorophenol, with the chemical formula C₆H₅ClO, is a monochlorinated phenol.[1] It

presents as a white to light yellow or brown crystalline solid with a distinct phenolic odor.[2][3]

The compound is known to discolor when exposed to air.[4] It is combustible but does not ignite

readily.[5]

Table 1: General and Physicochemical Properties of 3-Chlorophenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b135607?utm_src=pdf-interest
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://en.wikipedia.org/wiki/3-Chlorophenol
https://pharm.sinocurechem.com/comprehensive-analysis-of-3-chlorophenol-properties-applications-and-environmental-impact/
https://www.fishersci.com/store/msds?partNumber=AC109810050&productDescription=3-CHLOROPHENOL%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-3chlorophenol-CASNO-108-43-2768D-EN.aspx
https://webbook.nist.gov/cgi/formula?ID=C108430&Mask=200
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 108-43-0 [6]

Molecular Formula C₆H₅ClO [1]

Molecular Weight 128.56 g/mol [1]

Appearance
White to light yellow/brown

solid
[2][3]

Odor Phenolic [2]

Melting Point 31-35 °C [3]

Boiling Point 214 °C [3]

Density
1.218 - 1.268 g/cm³ at 25-45

°C
[1][3]

Solubility in Water 27.7 g/L at 20 °C [4]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

benzene
[1]

pKa 9.12 [1]

Vapor Pressure 1 hPa at 44 °C [4]

Refractive Index (n20/D) 1.563 [4]

Flash Point >120 °C (closed cup) [5]

Autoignition Temperature >600 °C [7]

Log Kow (Octanol/Water

Partition Coefficient)
2.5 [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and quantification of 3-Chlorophenol.

Table 2: Key Spectroscopic Data for 3-Chlorophenol
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Spectrum Type Key Peaks/Signals Source(s)

¹H NMR Available [8]

¹³C NMR Available [9]

Mass Spectrum (EI) m/z 128 (base peak), 65, 130 [6]

Infrared (IR) Spectrum Available [8]

Synthesis of 3-Chlorophenol
The synthesis of 3-chlorophenol can be achieved through various methods. One common

laboratory-scale synthesis involves the deprotection of an alkyl aryl ether under microwave

irradiation.

Experimental Protocol: Microwave-Assisted Synthesis
This protocol describes the synthesis of 3-chlorophenol from an alkyl aryl ether precursor.

Materials:

Alkyl aryl ether (1.0 mmol)

1-n-butyl-3-methylimidazolium bromide (0.65 g, 3.0 mmol)

1 N HCl solution

Ethyl acetate

Anhydrous MgSO₄

Argon gas

Procedure:

To a microwave tube, add the alkyl aryl ether and 1-n-butyl-3-methylimidazolium bromide.

Flush the reaction tube with argon.
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Irradiate the mixture at 20 W for the designated time with air-flow cooling.

After cooling to room temperature, acidify the reaction mixture with 1 N HCl solution.

Extract the product with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

Evaporate the solvent under vacuum.

Purify the crude product by column chromatography (ethyl acetate in n-hexane) to afford the

desired 3-chlorophenol.[10]

Microwave-Assisted Synthesis of 3-Chlorophenol

Alkyl aryl ether +
1-n-butyl-3-methylimidazolium bromide

Microwave Irradiation
(20 W, Argon atm)

Reaction Acidification (1N HCl)
& Extraction (EtOAc)

Processing
Column Chromatography

Purification
3-Chlorophenol

Isolation

Click to download full resolution via product page

Microwave-assisted synthesis workflow for 3-Chlorophenol.

Analysis of 3-Chlorophenol
The accurate determination of 3-chlorophenol in various matrices is essential for

environmental monitoring and quality control. High-performance liquid chromatography (HPLC)

is a widely used analytical technique.

Experimental Protocol: HPLC Determination in Water
This protocol outlines a method for the determination of chlorophenols in water samples using

HPLC after a pre-concentration step.

Materials:

Water sample

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-chlorophenol.htm
https://www.benchchem.com/product/b135607?utm_src=pdf-body-img
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixed standard solution of chlorophenols

Na₂CO₃ solution (0.25 g/mL)

NaHCO₃ solution

Nitrogen gas

[Bmim]BF₄:acetonitrile (v:v = 3:2) as the organic phase

HPLC system with a suitable column and UV detector

Procedure:

Sample Preparation:

Take a known volume of the water sample.

Add Na₂CO₃ solution and adjust the pH to 10.70 with NaHCO₃ solution.

Solvent Sublation (Pre-concentration):

Transfer the solution to a solvent sublation column.

Bubble nitrogen gas from the bottom at a flow rate of 35 mL/min for 40 minutes.

The chlorophenols will be extracted into the organic phase layered on top of the aqueous

solution.

HPLC Analysis:

Collect the organic phase.

Inject an aliquot into the HPLC system.

Separate the components using a suitable mobile phase and column.

Detect the chlorophenols using a UV detector.[11]
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HPLC Analysis of 3-Chlorophenol in Water

Water Sample
(pH adjustment to 10.70)

Solvent Sublation
(N₂ bubbling)

Preparation Extraction into
[Bmim]BF₄:MeCN

Concentration
HPLC-UV Analysis

Analysis
Quantification

Data Processing

Click to download full resolution via product page

Analytical workflow for 3-Chlorophenol determination by HPLC.

Applications
3-Chlorophenol is a versatile chemical intermediate with a range of industrial and research

applications.

Chemical Intermediate: It serves as a precursor in the synthesis of various organic

compounds, including dyes, pharmaceuticals, and agrochemicals like herbicides and

fungicides.[2][12]

Antimicrobial Agent: Due to its phenolic structure, it exhibits antimicrobial properties and is

used in disinfectants and antiseptics.[2]

Polymer Industry: It is involved in the production of certain specialty resins and adhesives.[2]

Research: It is used as a model compound in studies on the biodegradation and

biotransformation of phenols.[13]

Safety and Toxicology
3-Chlorophenol is a hazardous substance and requires careful handling.

Table 3: Toxicological Data for 3-Chlorophenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b135607?utm_src=pdf-body-img
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://pharm.sinocurechem.com/comprehensive-analysis-of-3-chlorophenol-properties-applications-and-environmental-impact/
https://www.nbinno.com/article/pharmaceutical-intermediates/mastering-organic-synthesis-the-role-of-3-chlorophenol-sl
https://pharm.sinocurechem.com/comprehensive-analysis-of-3-chlorophenol-properties-applications-and-environmental-impact/
https://pharm.sinocurechem.com/comprehensive-analysis-of-3-chlorophenol-properties-applications-and-environmental-impact/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/3-chlorophenol/
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/product/b135607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species Route Source(s)

LD₅₀ 570 mg/kg Rat Oral [3][14]

LC₅₀ (96h) 3.3 - 6.1 mg/L
Fish (Oryzias

latipes)
- [14]

EC₅₀ (24h) 13.8 - 17.7 mg/L
Daphnia magna

(Water flea)
- [14]

Hazards and Handling:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4] It is corrosive and can

cause burns to the skin and eyes.[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection. Use in a well-ventilated area or with appropriate respiratory protection.[14]

Incompatibilities: Incompatible with acid chlorides, acid anhydrides, and strong oxidizing

agents.[4]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4]

Biodegradation Pathway
The biodegradation of 3-chlorophenol in the environment is a critical process for its removal.

While complex and dependent on microbial consortia, a general aerobic degradation pathway

involves initial hydroxylation followed by ring cleavage. One possible pathway involves the

formation of chlorocatechol, which is then further degraded.
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Aerobic Biodegradation of 3-Chlorophenol

3-Chlorophenol

Hydroxylation
(Monooxygenase)

Chlorocatechol

Ring Cleavage
(Dioxygenase)

Aliphatic Intermediates

Mineralization

Further Degradation
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A generalized aerobic biodegradation pathway for 3-Chlorophenol.

This guide provides essential technical information on 3-Chlorophenol. For detailed

experimental procedures and safety protocols, always refer to the specific Safety Data Sheet

(SDS) and relevant scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

